Cas no 379253-50-6 (N-(2-methoxy-5-nitrophenyl)-2-[(4-methylphenyl)sulfanyl]acetamide)

• Product Name: N-(2-methoxy-5-nitrophenyl)-2-[(4-methylphenyl)sulfanyl]acetamide
• CAS No: 379253-50-6
• MF: C₁₆H₁₆N₂O₄S
• MW: 332.374242782593
• CID: 5808964
• PubChem ID: 893313
• Update Time: 2023-11-21

N-(2-methoxy-5-nitrophenyl)-2-[(4-methylphenyl)sulfanyl]acetamide Chemical and Physical Properties

Names and Identifiers

• Acetamide, N-(2-methoxy-5-nitrophenyl)-2-[(4-methylphenyl)thio]-
• F2537-0184
• AKOS000376715
• Z18770176
• N-(2-methoxy-5-nitrophenyl)-2-(4-methylphenyl)sulfanylacetamide
• AB00325820-02
• N-(2-methoxy-5-nitrophenyl)-2-[(4-methylphenyl)sulfanyl]acetamide
• N-(2-methoxy-5-nitrophenyl)-2-(p-tolylthio)acetamide
• 379253-50-6

• Inchi： 1S/C16H16N2O4S/c1-11-3-6-13(7-4-11)23-10-16(19)17-14-9-12(18(20)21)5-8-15(14)22-2/h3-9H,10H2,1-2H3,(H,17,19)
• InChI Key： QNPTZPMOAMKRNH-UHFFFAOYSA-N
• SMILES： C(NC1=CC([N+]([O-])=O)=CC=C1OC)(=O)CSC1=CC=C(C)C=C1

Computed Properties

• Exact Mass: 332.08307817g/mol
• Monoisotopic Mass: 332.08307817g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 407
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 109Ų

Experimental Properties

• Density: 1.32±0.1 g/cm3(Predicted)
• Boiling Point: 522.5±50.0 °C(Predicted)
• pka: 12.07±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes Nitrophenyl ethers